Cas no 2307771-93-1 (Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid)

• Product Name: Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid
• CAS No: 2307771-93-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5039878
• PubChem ID: 20666529
• Update Time: 2025-05-20

Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid
• (1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropane-1-carboxylic acid
• EN300-651112
• BS-48234
• 220352-83-0
• CS-0163364
• AKOS034820544
• SCHEMBL6997699
• E75551
• RAC-(1R,2R)-2-[4-(DIMETHYLAMINO)PHENYL]CYCLOPROPANE-1-CARBOXYLIC ACID
• (1R,2R)-2-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylic acid
• rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylicacid
• Z2885906800
• 2307771-93-1
• trans-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid
• Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid

• Inchi： 1S/C12H15NO2/c1-13(2)9-5-3-8(4-6-9)10-7-11(10)12(14)15/h3-6,10-11H,7H2,1-2H3,(H,14,15)/t10-,11+/m0/s1
• InChI Key： MQUZAKABMZMHAH-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5

Additional information on Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid

Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic Acid: A Comprehensive Overview

Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid is a compound with the CAS number 2307771-93-1, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The compound's structure consists of a cyclopropane ring fused with a carboxylic acid group and a 4-(dimethylamino)phenyl substituent. The stereochemistry at the (1R,2R) configuration plays a crucial role in determining its pharmacokinetic properties and biological activity. The presence of the dimethylamino group introduces significant electronic effects, which can influence the compound's interaction with biological targets such as enzymes or receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including stereo-selective synthesis and asymmetric catalysis, to produce high-purity samples of Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid. These methods not only enhance the yield but also ensure the preservation of the compound's stereochemical integrity, which is critical for its intended applications.

The biological activity of this compound has been extensively studied. In vitro experiments have demonstrated its potential as a modulator of cellular signaling pathways, particularly those involved in inflammation and apoptosis. For instance, studies have shown that it can inhibit key enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are implicated in chronic inflammatory diseases. Additionally, preclinical models have revealed its ability to induce programmed cell death in cancer cells, suggesting its potential as an anticancer agent.

One of the most promising applications of Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid lies in its role as a lead compound for drug discovery. Its unique structure provides a scaffold for further chemical modifications, enabling researchers to explore its therapeutic potential across diverse disease states. For example, ongoing clinical trials are investigating its efficacy in treating conditions such as rheumatoid arthritis and neurodegenerative disorders.

The pharmacokinetic profile of this compound has also been thoroughly characterized. Studies indicate that it exhibits favorable absorption and bioavailability when administered orally. Furthermore, its metabolism follows predictable pathways, with primary clearance occurring through hepatic enzymes such as CYP3A4. These attributes make it an attractive candidate for oral drug delivery systems.

In terms of safety, preliminary toxicological studies suggest that Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid has a favorable safety profile at therapeutic doses. However, further long-term studies are required to fully assess its safety and tolerability in human populations.

In conclusion, Rel-(1R,2R)-2-(4-(Dimethylamino)phenyl)cyclopropanecarboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for future therapeutic interventions. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel treatments for various diseases.